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Compound of Interest

Compound Name: Stearoyl chloride

Cat. No.: B042655

An In-depth Technical Guide to the Physical Properties of Stearoyl Chloride

This technical guide provides a comprehensive overview of the melting and boiling points of
stearoyl chloride (CAS 112-76-5), a key intermediate in various chemical syntheses. The
information is intended for researchers, scientists, and professionals in drug development and
other scientific fields.

Core Physical Properties

Stearoyl chloride, also known as octadecanoyl chloride, is the acyl chloride derivative of
stearic acid.[1] Its physical state at ambient temperature is dependent on its melting point,
appearing as a colorless to pale yellow liquid or a white, waxy solid.[1][2][3]

Quantitative Data

The melting and boiling points of stearoyl chloride have been reported across various
sources. The following table summarizes these key physical constants.
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Property Value Conditions Reference(s)
Melting Point 19-21°C Not specified [2]

20 °C Not specified

21-22°C Literature value [4151617118]

23°C Not specified [9][10]

25°C Not specified [3]

Boiling Point 174 -178 °C at 2 mmHg [415161181

214 - 216 °C at 15 mmHg 2]

215 °C at 15 mmHg [9][10]

Experimental Protocols

The determination of melting and boiling points for stearoyl chloride follows standard organic
chemistry laboratory procedures. Due to its reactivity, particularly with water, handling under
anhydrous conditions is recommended.

Melting Point Determination

A standard capillary melting point apparatus can be used to determine the melting point range.

Methodology:

A small, dry sample of solid stearoyl chloride is packed into a capillary tube.
e The capillary tube is placed in the heating block of a melting point apparatus.
e The sample is heated at a controlled rate.

e The temperature at which the substance first begins to melt (the first appearance of liquid)
and the temperature at which the substance is completely liquid are recorded as the melting
point range.

Boiling Point Determination
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The boiling point of stearoyl chloride is typically determined under reduced pressure to
prevent decomposition at higher temperatures.

Methodology:
o Asample of stearoyl chloride is placed in a distillation flask suitable for vacuum distillation.

e The apparatus is assembled with a condenser, a receiving flask, and a connection to a
vacuum pump with a manometer to monitor the pressure.

e The system is evacuated to the desired pressure (e.g., 2 mmHg or 15 mmHg).
e The distillation flask is heated.

e The temperature at which the liquid boils and its vapor condenses is recorded as the boiling
point at that specific pressure.

Logical Relationships of Physical States

The physical state of stearoyl chloride is a direct function of its temperature relative to its
melting and boiling points. This relationship can be visualized as a simple phase transition
diagram.

Solid State
(< 19-23°C)

Meltin Freezing

Liquid State
(> 19-23°C and < Boliling Point)

Boilin Condensation

Gaseous State
(> Boiling Point)
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Caption: Phase transitions of stearoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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